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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867 Get Quote

A comprehensive analysis of DMX-129's binding profile and its performance against alternative

compounds is not possible at this time due to the lack of publicly available data on a compound

with this designation.

Extensive searches for "DMX-129 specificity studies" and "DMX-129 selectivity studies" did not

yield any relevant scientific literature, clinical trial data, or other documentation detailing a

therapeutic agent or research compound with this name. The primary search results are

associated with hyperpolarized Xenon-129 (¹²⁹Xe), a contrast agent used in magnetic

resonance imaging (MRI) for visualizing pulmonary function. This agent's mechanism of action

is physical and does not involve biological specificity or selectivity in the pharmacological

sense.

It is possible that "DMX-129" may be an internal project code, a very recently developed

compound with no published data, or a typographical error.

To facilitate the creation of the requested comparison guide, please verify the compound's

name and provide any of the following information if available:

Correct Compound Name or Alternative Designations: Any other names or codes used to

identify the molecule.

Therapeutic Target or Class: The intended biological target (e.g., a specific enzyme,

receptor, or pathway) or the class of drug (e.g., kinase inhibitor, GPCR antagonist).
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Relevant Publications or Patents: Any scientific articles, posters, or patent applications that

describe the compound.

Once a correct and identifiable compound is provided, a thorough comparison guide can be

developed, including the requested data tables, experimental protocols, and visualizations.

To cite this document: BenchChem. [Comparison Guide: Specificity and Selectivity of DMX-
129]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405867#dmx-129-specificity-and-selectivity-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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